Cas no 1260381-68-7 (2-Bromo-6-hydroxyquinoline)

• Product Name: 2-Bromo-6-hydroxyquinoline
• CAS No: 1260381-68-7
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 1091704
• PubChem ID: 59030807
• Update Time: 2025-06-29

2-Bromo-6-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromoquinolin-6-ol
• SCHEMBL14349819
• CS-0514139
• SB69539
• 2-Bromo-6-hydroxyquinoline
• 1260381-68-7
• G74963
• EN300-123255
• 6-Quinolinol, 2-broMo-
• MFCD16876036
• SY355960

• MDL： MFCD16876036
• Inchi： 1S/C9H6BrNO/c10-9-4-1-6-5-7(12)2-3-8(6)11-9/h1-5,12H
• InChI Key： GDEHZIXHUPMXMK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=C(C=CC2=N1)O

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 2-Bromo-6-hydroxyquinoline

Comprehensive Overview of 2-Bromo-6-hydroxyquinoline (CAS No. 1260381-68-7): Properties, Applications, and Research Insights

2-Bromo-6-hydroxyquinoline (CAS No. 1260381-68-7) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine and hydroxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "2-Bromo-6-hydroxyquinoline synthesis," "CAS 1260381-68-7 applications," and "quinoline derivatives in drug discovery," reflecting its relevance in modern chemistry.

The molecular structure of 2-Bromo-6-hydroxyquinoline combines a quinoline backbone with a bromine atom at the 2-position and a hydroxyl group at the 6-position. This configuration enhances its reactivity, enabling its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in constructing complex molecules. Recent studies highlight its role in developing fluorescent probes and metal-organic frameworks (MOFs), aligning with the growing interest in advanced materials and sustainable chemistry.

In the pharmaceutical sector, 2-Bromo-6-hydroxyquinoline serves as a precursor for bioactive compounds. Its structural motif is found in molecules with potential antimicrobial, anticancer, and anti-inflammatory properties. Searches for "quinoline-based drugs" and "halogenated heterocycles in medicine" underscore its therapeutic promise. Additionally, its application in photocatalysis and optoelectronics resonates with trends in green chemistry and renewable energy solutions.

From a synthetic perspective, optimizing the yield and purity of CAS 1260381-68-7 remains a focus. Techniques like column chromatography and recrystallization are commonly employed. Environmental considerations also drive interest in "eco-friendly quinoline synthesis," prompting innovations in solvent-free and catalytic methods. The compound’s stability under varying pH conditions further expands its utility in bioconjugation and diagnostic imaging.

Market analyses reveal rising demand for 2-Bromo-6-hydroxyquinoline in academic and industrial labs, particularly in regions with robust pharmaceutical R&D infrastructure. Regulatory compliance, such as REACH and GMP standards, ensures its safe handling and commercialization. FAQs like "Is 2-Bromo-6-hydroxyquinoline water-soluble?" or "What are the storage conditions for CAS 1260381-68-7?" reflect practical user concerns, addressed through detailed technical datasheets.

In conclusion, 2-Bromo-6-hydroxyquinoline (CAS No. 1260381-68-7) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its versatility in drug development, material science, and catalysis positions it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover further innovations, solidifying its role in next-generation technologies.